Cas no 284030-47-3 (1H-Benzimidazole-5-carboxamide,N-(cyclopropylmethoxy)-7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-)
![1H-Benzimidazole-5-carboxamide,N-(cyclopropylmethoxy)-7-fluoro-6-[(4-iodo-2-methylphenyl)amino]- structure](https://www.kuujia.com/scimg/cas/284030-47-3x300.png)
284030-47-3 structure
Product Name:1H-Benzimidazole-5-carboxamide,N-(cyclopropylmethoxy)-7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-
CAS No:284030-47-3
Molecular Formula:C19H18N4O2FI
Molecular Weight:480.27422
CID:1434414
PubChem ID:9891312
1H-Benzimidazole-5-carboxamide,N-(cyclopropylmethoxy)-7-fluoro-6-[(4-iodo-2-methylphenyl)amino]- Properties
Names and Identifiers
-
- 1H-Benzimidazole-5-carboxamide,N-(cyclopropylmethoxy)-7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-
- 6M3XX27BJS
- OVTQTDSDLSDPJL-UHFFFAOYSA-N
- PD-254552
- N-(cyclopropylmethoxy)-7-fluoro-6-(4-iodo-2-methylanilino)-3H-benzimidazole-5-carboxamide
- SCHEMBL3862123
- 1H-Benzimidazole-5-carboxamide, N-(cyclopropylmethoxy)-7-fluoro-6-((4-iodo-2-methylphenyl)amino)-
- 7-fluoro-6-(4-iodo-2-methyl-phenylamino)-1H-benzoimidazole-5-carboxylic acid cyclopropylmethoxy-amide
- 7-Fluoro-6-(4-iodo-2-methyl-phenylamino)-3H-benzoimidazole-5-carboxylic acid cyclopropylmethoxy-amide
- 7-Fluoro-6-(4-iodo-2-methyl-phenylamino)-3H-benzoimidazole-5-carboxylic acid cyclopropylmethoxyamide
- 7-Fluoro-6-(4-iodo-2-methylphenylamino)-1H-benzimidazole-5-carboxylic acid cyclopropylmethoxyamide
- Q27265135
- UNII-6M3XX27BJS
- 284030-47-3
- 1H-Benzimidazole-5-carboxamide, N-(cyclopropylmethoxy)-7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-
- AKOS040753446
-
- InChIKey: OVTQTDSDLSDPJL-UHFFFAOYSA-N
- Inchi: InChI=1S/C19H18FIN4O2/c1-10-6-12(21)4-5-14(10)24-17-13(19(26)25-27-8-11-2-3-11)7-15-18(16(17)20)23-9-22-15/h4-7,9,11,24H,2-3,8H2,1H3,(H,22,23)(H,25,26)
- SMILES: CC1=C(C=CC(=C1)I)NC2=C(C3=C(C=C2C(=O)NOCC4CC4)NC=N3)F
Computed Properties
- Exact Mass: 480.04554
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 6
- Monoisotopic Mass: 480.046
- Heavy Atom Count: 27
- Complexity: 538
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.8
- Topological Polar Surface Area: 79A^2
Experimental Properties
- PSA: 79.04
1H-Benzimidazole-5-carboxamide,N-(cyclopropylmethoxy)-7-fluoro-6-[(4-iodo-2-methylphenyl)amino]- Related Literature
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Yi-Gang Wu,Juan-Juan Hu,Xue-Qing Song,Zhong-Ying Ma,Jing-Yuan Xu Inorg. Chem. Front., 2019,6, 1040-1049
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Radu Silaghi-Dumitrescu,Chris E. Cooper Dalton Trans., 2005, 3477-3482
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Mariska de Munnik,Pauline A. Lang,Gareth W. Langley,Tika R. Malla,Anthony Tumber,Christopher J. Schofield,Jürgen Brem Chem. Commun., 2019,55, 10214-10217
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Janjira Panchompoo,Leigh Aldous,Richard G. Compton New J. Chem., 2010,34, 2643-2653
-
Yan Zhao,Teng Zhang,Yatish Patel,Gregory J. Offer Phys. Chem. Chem. Phys., 2018,20, 11378-11385
-
A. Ash,P. J. Wilde,D. J. Bradshaw,S. P. King,J. R. Pratten Soft Matter, 2016,12, 2794-2801
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O. Young Kweon,Moo Yeol Lee,Teahoon Park,Hanbit Jang,Ayoung Jeong,Moon-Kwang Um,Joon Hak Oh J. Mater. Chem. C, 2019,7, 1525-1531
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Y. F. Zhu,Q. Q. Dai,W. T. Zheng,Q. Jiang Phys. Chem. Chem. Phys., 2014,16, 5600-5604
284030-47-3 (1H-Benzimidazole-5-carboxamide,N-(cyclopropylmethoxy)-7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-) Related Products
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